N1-cyclohexyl-N2-(2-(4-(dimethylamino)phenyl)-2-morpholinoethyl)oxalamide

• IUPAC Name: N'-cyclohexyl-N-[2-[4-(dimethylamino)phenyl]-2-morpholin-4-ylethyl]oxamide
• InChI: InChI=1S/C22H34N4O3/c1-25(2)19-10-8-17(9-11-19)20(26-12-14-29-15-13-26)16-23-21(27)22(28)24-18-6-4-3-5-7-18/h8-11,18,20H,3-7,12-16H2,1-2H3,(H,23,27)(H,24,28)
• InChI Key: OJTXIMUHQIIVCP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(CNC(=O)C(=O)NC2CCCCC2)N3CCOCC3
• Molecular Formula: C22H34N4O3
• Molecular Weight: 402.5 g/mol

Description

N1-cyclohexyl-N2-(2-(4-(dimethylamino)phenyl)-2-morpholinoethyl)oxalamide, also known as CX-5461, is a small molecule inhibitor of RNA polymerase I (Pol I) transcription. This compound has been extensively studied for its potential use in cancer therapy due to its ability to selectively target cancer cells that are dependent on Pol I transcription for their survival. In

Scientific Research Applications

• DNA-Binding Properties and Cytotoxic Activities :

  • Binuclear copper(II) complexes bridged by a related oxalamide ligand have shown potent anticancer activities against human hepatocellular carcinoma and lung adenocarcinoma cells. These complexes interact with DNA in an intercalation mode, which is consistent with their in vitro antitumor activities (Li et al., 2012).

• Synthesis and Complexation with Palladium(II) and Mercury(II) :

  • A related compound involving morpholine was synthesized and its complexation with palladium(II) and mercury(II) was studied. This research contributes to the understanding of the coordination chemistry of these metals (Singh et al., 2000).

• Neurokinin-1 Receptor Antagonist for Clinical Administration :

  • A structurally similar compound was identified as a high-affinity, orally active neurokinin-1 receptor antagonist, effective in pre-clinical tests relevant to emesis and depression (Harrison et al., 2001).

• Cyclic Depsipeptides Synthesis :

  • The use of a dimethylamino-substituted compound in the synthesis of cyclic depsipeptides via direct amid cyclization was explored. This is relevant in peptide chemistry (Obrecht & Heimgartner, 1987).

• Oligonucleotide Synthesis :

  • The use of beta-cyanoethyl-N,N-dialkylamino-/N-morpholino phosphoramidite of deoxynucleosides was investigated for DNA fragment synthesis, highlighting its potential in automated DNA-synthesis (Sinha et al., 1984).

• Synthesis of Complexes with Fluorescence Properties :

  • Pseudotetrahedral complexes involving related compounds exhibited remarkable photophysical properties, useful in the field of photochemistry (Kuang et al., 2002).

• Combustion Chemistry of Morpholine :

  • A study focused on the combustion chemistry of morpholine, a related compound, under specific conditions. This research is significant for understanding the combustion processes of nitrogen-containing fuels (Lucassen et al., 2009).

• Fluorescent Probe for Hypoxic Cells :

  • A fluorescent probe using a 4-nitroimidazole moiety and morpholine groups was developed for imaging the hypoxic status of tumor cells. This is important in biomedical research for disease-relevant hypoxia detection (Feng et al., 2016).

Safety and Hazards

The specific safety and hazard information for this compound is not provided in the available resources. As with any chemical compound, appropriate safety measures should be taken when handling and storing it to prevent harm.